Cas no 1547757-22-1 (2,2-difluoro-N-methylcyclopentan-1-amine)

• Product Name: 2,2-difluoro-N-methylcyclopentan-1-amine
• CAS No: 1547757-22-1
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 6612078
• PubChem ID: 84020617
• Update Time: 2025-11-03

2,2-difluoro-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-N-methylcyclopentan-1-amine
• LINSWJSGUBHXJI-UHFFFAOYSA-N
• AKOS023777628
• EN300-1264704
• SCHEMBL24575709
• 1547757-22-1

• Inchi： 1S/C6H11F2N/c1-9-5-3-2-4-6(5,7)8/h5,9H,2-4H2,1H3
• InChI Key： LINSWJSGUBHXJI-UHFFFAOYSA-N
• SMILES： FC1(CCCC1NC)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on 2,2-difluoro-N-methylcyclopentan-1-amine

2,2-Difluoro-N-Methylcyclopentan-1-Amine: A Comprehensive Overview

The compound 2,2-difluoro-N-methylcyclopentan-1-amine (CAS No. 1547757-22-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of fluorinated amines, which have garnered considerable attention in recent years due to their unique properties and versatility. The structure of 2,2-difluoro-N-methylcyclopentan-1-amine features a cyclopentane ring substituted with two fluorine atoms at the 2-position and an N-methyl amino group at the 1-position. This combination of functional groups imparts the molecule with distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as lipophilicity, bioavailability, and metabolic stability. In the case of 2,2-difluoro-N-methylcyclopentan-1-amine, the presence of two fluorine atoms at the 2-position enhances its lipophilicity, which is advantageous for designing drugs with improved absorption profiles. Additionally, the N-methyl group contributes to the molecule's stability and can act as a directing group in further synthetic transformations.

The synthesis of 2,2-difluoro-N-methylcyclopentan-1-amine typically involves multi-step processes that combine fluorination and amine functionalization techniques. One common approach is the fluorination of cyclopentane derivatives using electrophilic or nucleophilic fluorination methods. For instance, the use of Selective Fluorination Agents (SFAs) has been explored to achieve site-specific fluorination on cyclopentane rings. Once the fluorinated cyclopentane is obtained, subsequent amine functionalization can be performed via reductive amination or other amine-forming reactions to introduce the N-methyl group.

In terms of applications, 2,2-difluoro-N-methylcyclopentan-1-amine has shown promise in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, researchers have utilized this compound as a precursor for developing inhibitors targeting specific enzymes or receptors involved in disease pathways. Its unique structure allows for further diversification through various substitution reactions, enabling the creation of libraries of related compounds for high-throughput screening.

Beyond pharmaceuticals, 2,2-difluoro-N-methylcyclopentan-1-amine also finds utility in materials science and catalysis. The molecule's ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored in recent studies. Its rigid cyclopentane framework and strategically placed substituents make it an ideal candidate for inducing enantioselectivity in catalytic reactions. Furthermore, its fluorinated nature confers resistance to certain chemical environments, making it suitable for applications in harsh conditions.

From an environmental standpoint, understanding the fate and behavior of 2,2-difluoro-N-methylcyclopentan-1-amine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles under various conditions. These studies aim to ensure that its use aligns with sustainable practices and minimizes adverse effects on the environment.

In conclusion, 2,2-difluoro-N-methylcyclopentan-1-amine (CAS No. 1547757-22-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.